Cas no 1261774-13-3 (Methyl 2,3,5,6,2',3',4',5',6'-nonafluorobiphenyl-4-carboxylic acid)

• Product Name: Methyl 2,3,5,6,2',3',4',5',6'-nonafluorobiphenyl-4-carboxylic acid
• CAS No: 1261774-13-3
• MF: C₁₄H₃F₉O₂
• MW: 374.1580555439
• CID: 5000193
• Update Time: 2025-05-26

Methyl 2,3,5,6,2',3',4',5',6'-nonafluorobiphenyl-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Methyl 2,3,5,6,2',3',4',5',6'-nonafluorobiphenyl-4-carboxylic acid

• Inchi： 1S/C14H3F9O2/c1-25-14(24)4-9(19)5(15)2(6(16)10(4)20)3-7(17)11(21)13(23)12(22)8(3)18/h1H3
• InChI Key： AVQWGNLBOKCRRU-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=O)OC)C(=C(C=1C1C(=C(C(=C(C=1F)F)F)F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 463
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3

Additional information on Methyl 2,3,5,6,2',3',4',5',6'-nonafluorobiphenyl-4-carboxylic acid

Methyl 2,3,5,6,2',3',4',5',6'-Nonafluorobiphenyl-4-Carboxylic Acid: A Comprehensive Overview

Methyl 2,3,5,6,2',3',4',5',6'-nonafluorobiphenyl-4-carboxylic acid (CAS No. 1261774-13-3) is a highly fluorinated aromatic compound with a unique structure that has garnered significant attention in the fields of materials science and organic chemistry. This compound is characterized by its biphenyl backbone, which is extensively substituted with fluorine atoms at multiple positions. The presence of nine fluorine atoms across both benzene rings imparts exceptional chemical stability and electronic properties to the molecule. Recent studies have highlighted its potential applications in advanced materials such as high-performance polymers and optoelectronic devices.

The synthesis of methyl nonafluorobiphenyl carboxylic acid involves a multi-step process that typically begins with the fluorination of biphenyl derivatives. Researchers have employed various methods to achieve precise control over the fluorination pattern, ensuring the desired regioselectivity. One notable approach involves the use of electrophilic fluorination techniques under controlled conditions to minimize side reactions. The resulting product exhibits a high degree of symmetry due to the uniform distribution of fluorine atoms across both aromatic rings.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of this compound. Density functional theory (DFT) calculations have revealed that the extensive fluorination significantly alters the electronic properties of the biphenyl system. The presence of electron-withdrawing fluorine atoms reduces the HOMO-LUMO gap, making this compound an attractive candidate for applications in organic semiconductors and light-emitting diodes (LEDs). Moreover, experimental studies have demonstrated that this compound exhibits excellent thermal stability and resistance to UV degradation, further enhancing its suitability for high-performance materials.

In terms of physical properties, methyl 2,3,5,6,2',3',4',5',6'-nonafluorobiphenyl-4-carboxylic acid is known for its high melting point and low solubility in common organic solvents due to its highly fluorinated nature. These characteristics make it ideal for use in applications where thermal and chemical resistance are critical requirements. For instance, it has been explored as a building block for synthesizing advanced polyimides and other high-temperature-resistant polymers.

Recent research has also focused on the potential of this compound in biomedical applications. Its unique electronic properties and biocompatibility have led to investigations into its use as a drug delivery carrier or as a component in bioimaging agents. However, further studies are required to fully understand its biocompatibility and toxicity profile before it can be widely adopted in medical applications.

The environmental impact of methyl 2,3,5,6,2',3',4',5',6'-nonafluorobiphenyl-4-carboxylic acid has also been a topic of interest among scientists. Due to its persistent nature and resistance to degradation under normal environmental conditions, there are concerns about its long-term effects on ecosystems. Ongoing studies aim to assess its bioaccumulation potential and develop strategies for safe disposal or recycling.

In conclusion, methyl 2,3,5,6,2',3',4',5',6'-nonafluorobiphenyl-4-carboxylic acid (CAS No. 1261774-13-3) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it a valuable addition to the arsenal of materials available for modern technological advancements. As research continues to uncover new insights into its properties and potential uses